Cas no 2228876-27-3 (1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol)

1-(6-Bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol is a halogenated phenyl ethanol derivative with a unique substitution pattern, offering versatility as an intermediate in synthetic organic chemistry. Its distinct bromo, chloro, and fluoro substituents enhance reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both hydroxyl and chloroethyl groups provides multiple functional handles for further derivatization, making it valuable for pharmaceutical and agrochemical synthesis. The electron-withdrawing effects of the halogens stabilize reactive intermediates while enabling precise structural modifications. This compound is particularly useful in the development of complex molecules requiring controlled stereochemistry and regioselectivity. High purity and well-defined reactivity ensure consistent performance in demanding synthetic applications.

1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol structure

2228876-27-3 structure

Product Name:1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol

CAS No:2228876-27-3

MF:C₈H₆BrCl₂FO

MW:287.941043376923

CID:5965765

PubChem ID:165644389

Update Time:2025-06-07

1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol
- EN300-1920500
- 2228876-27-3
- Inchi： 1S/C8H6BrCl2FO/c9-4-1-2-5(11)8(12)7(4)6(13)3-10/h1-2,6,13H,3H2
- InChI Key： PCDDPQCJXIMSMO-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(CCl)O)F)Cl

Computed Properties

Exact Mass: 285.89631g/mol
Monoisotopic Mass: 285.89631g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol Pricemore >>

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Enamine	EN300-1920500-0.05g	1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol	2228876-27-3	0.05g	$924.0	2023-09-17
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Enamine	EN300-1920500-1.0g	1-(6-bromo-3-chloro-2-fluorophenyl)-2-chloroethan-1-ol	2228876-27-3	1g	$1100.0	2023-06-02
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